Cas no 2171640-07-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid)
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid
- 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid
- EN300-1515732
- 2171640-07-4
-
- Inchi: 1S/C25H30N2O6/c1-3-8-22(24(30)26-14-16(32-2)13-23(28)29)27-25(31)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
- InChI Key: ZITJBCVDCXLJAG-UHFFFAOYSA-N
- SMILES: O(C(NC(C(NCC(CC(=O)O)OC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 454.21038668g/mol
- Monoisotopic Mass: 454.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 12
- Complexity: 649
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 114Ų
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1515732-0.05g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1515732-0.1g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1515732-0.25g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1515732-0.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1515732-1.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1515732-2.5g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1515732-5.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1515732-10.0g |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1515732-50mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1515732-100mg |
4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methoxybutanoic acid |
2171640-07-4 | 100mg |
$2963.0 | 2023-09-27 |
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid
Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid (CAS No. 2171640-07-4)
The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid (CAS No. 2171640-07-4) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers and manufacturers frequently seek this compound for its role in drug development, particularly in the design of targeted therapies and biomolecular probes.
In recent years, the demand for Fmoc-protected amino acids like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid has surged due to advancements in precision medicine and peptide-based therapeutics. This compound’s methoxybutanoic acid moiety enhances its solubility and stability, addressing common challenges in peptide formulation. Its CAS No. 2171640-07-4 is often queried in databases by scientists exploring structure-activity relationships (SAR) or optimizing peptide delivery systems.
One of the trending applications of this compound lies in antibody-drug conjugates (ADCs), a hot topic in oncology research. The Fmoc group ensures selective deprotection during synthesis, enabling precise bioconjugation with minimal side reactions. Users searching for "Fmoc-amino acid derivatives for ADCs" or "peptide linkers in drug delivery" will find this compound highly relevant. Additionally, its role in proteomics and enzyme inhibition studies aligns with the growing interest in personalized therapeutics.
From a synthetic chemistry perspective, CAS No. 2171640-07-4 exemplifies the importance of protecting group strategies in organic synthesis. The methoxybutanoic acid segment offers steric flexibility, facilitating ligand-receptor interactions in biopharmaceuticals. Laboratories focusing on high-throughput screening (HTS) or combinatorial chemistry often prioritize such derivatives to accelerate lead compound discovery.
Environmental and green chemistry considerations are also driving innovation in the production of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid. Researchers are exploring solvent-free synthesis and catalytic methods to reduce waste, responding to queries like "sustainable peptide synthesis". This aligns with global trends toward eco-friendly manufacturing in the pharmaceutical industry.
In summary, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid (CAS No. 2171640-07-4) is a multifaceted compound bridging chemical biology and therapeutic innovation. Its applications span from drug discovery to biomaterials, making it a staple in modern life sciences. As AI-driven drug design and computational modeling gain traction, the demand for such high-purity intermediates will continue to rise.
2171640-07-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methoxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)